Cas no 13492-26-7 (Dipotassium Hydrogen Phosphite)

• Product Name: Dipotassium Hydrogen Phosphite
• CAS No: 13492-26-7
• MF: K₂O₃P
• MW: 157.168562889099
• CID: 94613
• PubChem ID: 21889738
• Update Time: 2025-06-08

Dipotassium Hydrogen Phosphite Chemical and Physical Properties

Names and Identifiers

• POTASSIUM PHOSPHITE
• Potassium phdsphite
• Dipotassium monohydrogen phosphite
• Dipotassiumhydrogenphosphite
• di-potassiumsaltsofphosphorous
• phosphonicacid,dipotassiumsalt
• di-potassium
• Kphos
• Phosphonic acid potassium salt
• Tripotassium phosphite
• Dipotassium hydrogen phosphite
• Dipotassium phosphite
• Dipotassium phosphonate
• D69679I4JJ
• OZYJVQJGKRFVHQ-UHFFFAOYSA-L
• EINECS 236-809-2
• Phosphonic acid, potassium salt (1:2)
• DTXSID9035961
• 13492-26-7
• di-potassium phosphonate
• POTASSIUM PHOSPHITE [MI]
• dipotassium;dioxido(oxo)phosphanium
• potassium phosphonate
• Phosphonic acid, dipotassium salt
• PHOSPHONIC ACID POTASSIUM SALT (1:2)
• UNII-D69679I4JJ
• NS00093464
• DB-220408
• YXXXKCDYKKSZHL-UHFFFAOYSA-M
• Dipotassium Hydrogen Phosphite

• Inchi： 1S/2K.HO3P/c;;1-4(2)3/h;;(H,1,2,3)/q2*+1;/p-1
• InChI Key： YXXXKCDYKKSZHL-UHFFFAOYSA-M
• SMILES： [K+].[K+].[P+](=O)([O-])[O-]

Computed Properties

• Exact Mass: 157.89400
• Monoisotopic Mass: 156.88591883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 79.94000
• LogP: 0.06660

Dipotassium Hydrogen Phosphite Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphonates

Additional information on Dipotassium Hydrogen Phosphite

Comprehensive Guide to Dipotassium Hydrogen Phosphite (CAS No. 13492-26-7): Properties, Applications, and Innovations

Dipotassium Hydrogen Phosphite (CAS No. 13492-26-7), also known as potassium phosphite, is a versatile compound widely used in agriculture, industrial processes, and specialty chemical formulations. With the growing demand for sustainable solutions, this compound has gained attention for its role in plant nutrition, disease resistance, and environmental safety. This article explores its properties, applications, and emerging trends, addressing common queries like "how does potassium phosphite improve crop yield" and "is dipotassium hydrogen phosphite eco-friendly."

The chemical formula of Dipotassium Hydrogen Phosphite is K₂HPO₃, and it appears as a white crystalline powder soluble in water. Its unique structure allows it to act as a phosphorus source and a systemic resistance inducer in plants, making it a popular choice for modern agriculture. Farmers and researchers often search for "best practices for using potassium phosphite in crops" or "dipotassium hydrogen phosphite vs. traditional fertilizers," highlighting its practical relevance.

In agriculture, Dipotassium Hydrogen Phosphite is celebrated for its dual functionality. It not only supplies phosphorus but also enhances plant immunity against pathogens like fungi and bacteria. Studies show its effectiveness in combating diseases such as Phytophthora and Pythium, addressing concerns like "how to prevent root rot naturally." Its low environmental impact compared to conventional pesticides aligns with the global shift toward sustainable farming and organic practices.

Beyond agriculture, Dipotassium Hydrogen Phosphite finds applications in water treatment, where it acts as a corrosion inhibitor and scale preventer. Industries frequently inquire about "eco-friendly alternatives to chemical water treatment," and this compound offers a viable solution. Its ability to stabilize pH levels and reduce metal toxicity makes it ideal for cooling towers and boilers, topics often searched under "water treatment chemicals for industrial use."

Innovations in Dipotassium Hydrogen Phosphite formulations are driving its adoption in niche markets. For instance, its integration with biostimulants and micronutrient blends is gaining traction among growers seeking "high-efficiency foliar sprays." Researchers are also exploring its potential in hydroponic systems, responding to queries like "can potassium phosphite be used in hydroponics." These advancements underscore its adaptability to evolving agricultural technologies.

Safety and regulatory compliance are critical for users of Dipotassium Hydrogen Phosphite. While it is generally recognized as safe (GRAS) when used as directed, proper handling and storage are essential. Common searches such as "is potassium phosphite safe for bees" or "dipotassium hydrogen phosphite MSDS" reflect user concerns about environmental and occupational safety. Manufacturers emphasize its low toxicity profile, making it a preferred choice for integrated pest management (IPM) programs.

In conclusion, Dipotassium Hydrogen Phosphite (CAS No. 13492-26-7) is a multifaceted compound bridging agriculture, industry, and sustainability. Its role in plant health, water treatment, and green chemistry positions it as a key player in addressing modern challenges. By answering trending questions like "how to optimize phosphite use in organic farming," this guide aims to empower professionals with actionable insights while adhering to SEO best practices for visibility.